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Compound of Interest

Compound Name: Intermedine N-oxide

Cat. No.: B600491

A Comparative Study of Intermedine N-oxide Content in Symphytum Species

Introduction

Symphytum, commonly known as comfrey, is a genus of flowering plants in the borage family,
Boraginaceae. Various species of Symphytum have been used in traditional medicine for their
anti-inflammatory and wound-healing properties. However, the presence of pyrrolizidine
alkaloids (PAs), a group of hepatotoxic compounds, has raised safety concerns regarding their
medicinal use. Intermedine N-oxide is one of the PAs found in Symphytum species. This
guide provides a comparative overview of the Intermedine N-oxide content in different
Symphytum species, based on available scientific data. It also details the experimental
protocols used for the quantification of these alkaloids and outlines the current understanding
of their biosynthetic pathway. This information is intended for researchers, scientists, and drug
development professionals working with Symphytum and its bioactive compounds.

Data Presentation: Intermedine N-oxide Content

The concentration of Intermedine N-oxide can vary significantly between different Symphytum
species and even within different parts of the same plant. The following table summarizes the
available quantitative data for Intermedine N-oxide in various Symphytum species. It is
important to note that quantitative data for Intermedine N-oxide is not available for all species,
and much of the existing literature focuses on the total PA content or other major PAs like
lycopsamine and their N-oxides.
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Intermedine N-

Symphytum .
. Plant Part oxide Content Reference

Species .
(mgl/g dry weight)

Symphytum officinale Root 0.23-0.36 [1]
Lower than in roots

Symphytum officinale Leaf (quantitative data not [2]
specified)

Symphytum x Present (quantitative

yme yt Root & Leaf S - [3]
uplandicum data not specified)

Present (quantitative
Symphytum asperum Root -~ [3]
data not specified)

Symphytum Present (quantitative
] Root - [3]
caucasicum data not specified)

Note: The lack of specific quantitative data for Intermedine N-oxide in many Symphytum
species highlights a gap in the current research and underscores the need for further
comparative studies. The dominant PAs in most analyzed comfrey roots are often reported to
be intermedine, lycopsamine, and their respective N-oxides[2].

Experimental Protocols

The quantification of Intermedine N-oxide and other pyrrolizidine alkaloids in Symphytum
species is primarily achieved through chromatographic techniques coupled with mass
spectrometry.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is a highly sensitive and specific method for the analysis of PAs.
e Sample Preparation:

o Extraction: A homogenized sample of the plant material (e.g., 1.0 g) is extracted with a
solution of 2% formic acid in water[4]. The mixture is shaken and then centrifuged to
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separate the supernatant.

o Solid-Phase Extraction (SPE): The supernatant is passed through an SPE cartridge to
clean up the sample. The cartridge is washed with water and a low-concentration
methanol solution. The PAs are then eluted with methanol, followed by a solution of 5%
ammonia in methanol[4].

o Reconstitution: The eluent is evaporated to dryness and the residue is redissolved in a
small volume of a methanol/water mixture for analysis[1].

o Chromatographic Conditions:

o Column: A C18 reversed-phase column is typically used for separation (e.g., ACQUITY
UPLC HSS T3, 2.1 mm x 100 mm, 1.8 um)[4][5].

o Mobile Phase: A gradient elution is commonly employed using water with 0.1% formic acid
(Solvent A) and methanol or acetonitrile with 0.1% formic acid (Solvent B)[2][4][5].

o Flow Rate: A typical flow rate is around 0.3 mL/min[4][5].

o Column Temperature: The column temperature is maintained at around 25-40°C to
achieve optimal separation of isomeric PAs[2].

e Mass Spectrometry Detection:
o lonization: Electrospray ionization (ESI) in the positive ion mode is used.

o Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity
and sensitivity in quantifying specific analytes[2]. The transitions for Intermedine N-oxide
are monitored for quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for PA analysis, though it often requires derivatization or
reduction of N-oxides.

e Sample Preparation:
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o Extraction: Similar to the HPLC-MS/MS method, the plant material is extracted using an
acidic aqueous solution.

o Reduction of N-oxides: Since PA N-oxides are not volatile, they are typically reduced to
their corresponding tertiary amine bases before GC-MS analysis. This can be achieved
using a reducing agent like zinc dust.

o Purification: The resulting free alkaloids are then extracted into an organic solvent and
concentrated.

e GC-MS Conditions:

[¢]

Column: A capillary column with a non-polar stationary phase is commonly used.
o Carrier Gas: Helium is typically used as the carrier gas.

o Temperature Program: A temperature gradient is applied to the oven to separate the
different alkaloids.

o lonization: Electron ionization (El) is used to fragment the molecules.

o Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to
enhance sensitivity and selectivity for the target PAs.

Mandatory Visualization
Experimental Workflow for PA Quantification
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Caption: Workflow for Pyrrolizidine Alkaloid Quantification.
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Biosynthetic Pathway of Intermedine N-oxide

The biosynthesis of pyrrolizidine alkaloids like Intermedine N-oxide is a complex process. The
core structure, the necine base retronecine, is derived from amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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